Cas no 2228411-62-7 (1-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carbonitrile)

• Product Name: 1-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carbonitrile
• CAS No: 2228411-62-7
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• CID: 5867413
• PubChem ID: 165880526
• Update Time: 2025-08-02

1-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carbonitrile
• 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile
• 2228411-62-7
• EN300-1757640

• Inchi： 1S/C10H9N3S/c1-7-8(10(6-11)2-3-10)13-4-5-14-9(13)12-7/h4-5H,2-3H2,1H3
• InChI Key： VDUMKXCOYUDZQI-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C1(C#N)CC1

Computed Properties

• Exact Mass: 203.05171847g/mol
• Monoisotopic Mass: 203.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.3Ų

Additional information on 1-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carbonitrile

Comprehensive Overview of 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile (CAS No. 2228411-62-7)

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile (CAS No. 2228411-62-7) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique imidazo[2,1-b][1,3]thiazole core and cyclopropane-carbonitrile moiety, exhibits promising applications in drug discovery and material science. Researchers are increasingly focusing on its synthesis, structural optimization, and biological activity, making it a trending topic in academic and industrial circles.

The molecular structure of 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile combines a 6-methylimidazo[2,1-b][1,3]thiazole scaffold with a cyclopropane-1-carbonitrile group, offering a versatile platform for chemical modifications. This structural diversity has led to investigations into its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development. The compound's CAS No. 2228411-62-7 serves as a critical identifier for researchers exploring its physicochemical properties, such as solubility, stability, and reactivity under various conditions.

Recent advancements in high-throughput screening and computational chemistry have accelerated the study of 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile. Its potential role in addressing drug-resistant infections or neurodegenerative diseases has sparked discussions in scientific forums. The compound's imidazo[2,1-b][1,3]thiazole moiety is particularly noteworthy, as similar structures have demonstrated antiviral and anti-inflammatory activities in preclinical studies.

From a synthetic chemistry perspective, the preparation of 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile involves innovative strategies to construct its fused heterocyclic system. Modern techniques like flow chemistry and catalyzed cyclization reactions are being explored to improve yield and purity. These developments cater to the growing demand for sustainable synthesis methods in the pharmaceutical industry.

The structure-activity relationship (SAR) studies of CAS No. 2228411-62-7 have revealed intriguing insights into how modifications to its cyclopropane ring or nitrile group affect biological potency. This knowledge is driving the design of novel analogs with enhanced pharmacokinetic profiles, addressing common challenges in drug bioavailability and metabolic stability.

In material science applications, the π-conjugated system of 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile has attracted attention for potential use in organic electronics. Its ability to participate in charge-transfer complexes makes it a candidate for developing advanced semiconducting materials, aligning with the global push toward flexible electronics and energy storage solutions.

Quality control and analytical characterization of 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile require sophisticated techniques such as HPLC-MS and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are crucial for ensuring batch-to-batch consistency in research and potential commercial applications.

As regulatory agencies emphasize green chemistry principles, the environmental profile of CAS No. 2228411-62-7 is under scrutiny. Researchers are evaluating its biodegradability and developing eco-friendly purification methods, responding to the pharmaceutical industry's commitment to sustainability.

The intellectual property landscape surrounding 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile is evolving, with patent applications covering its synthesis methods and potential therapeutic uses. This legal dimension adds complexity to its research and development, requiring careful navigation of patent cliffs and freedom-to-operate considerations.

Looking ahead, the scientific community anticipates expanded applications for 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carbonitrile as understanding of its molecular interactions deepens. Collaborative efforts between academia and industry will likely uncover new opportunities for this versatile compound in addressing contemporary challenges in precision medicine and advanced materials.